Cas no 1343726-90-8 (2-ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one)

• Product Name: 2-ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one
• CAS No: 1343726-90-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5573662
• Update Time: 2025-06-30

2-ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 2-ethyl-1-(3-hydroxy-1-pyrrolidinyl)-
• 2-ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one

• Inchi： 1S/C12H23NO2/c1-3-5-6-10(4-2)12(15)13-8-7-11(14)9-13/h10-11,14H,3-9H2,1-2H3
• InChI Key： DJZGUFFJBYDVDZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)C1)(=O)C(CC)CCCC

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 354.7±35.0 °C(Predicted)
• pka: 14.55±0.20(Predicted)

Additional information on 2-ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one

Introduction to 2-Ethyl-1-(3-Hydroxypyrrolidin-1-yl)hexan-1-one (CAS No. 1343726-90-8)

2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one, also known by its CAS number 1343726-90-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl group, a hydroxypyrrolidine moiety, and a hexanone backbone. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one can be represented as follows: C₁₂H₂₃NO₂. The presence of the hydroxypyrrolidine ring and the ketone functional group makes this compound particularly interesting for its potential to interact with various biological targets. Recent studies have explored its properties in detail, highlighting its potential as a lead compound for drug development.

In the realm of medicinal chemistry, 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one has been investigated for its pharmacological properties. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, studies have shown that this compound can interact with voltage-gated sodium channels, which are crucial for the propagation of electrical signals in neurons. This interaction has potential implications for the treatment of neurological disorders such as epilepsy and neuropathic pain.

Beyond its neurological applications, 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one has also been a subject of interest. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for oral administration in therapeutic settings. Additionally, the compound shows low toxicity in preclinical studies, which is a crucial factor for its potential use in drug development.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential therapeutic benefits in larger patient populations.

The synthesis of 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one has been optimized using various methodologies to ensure high yields and purity. One common approach involves the reaction of 2-ethylhexanoyl chloride with 3-hydroxypyrrolidine in the presence of a base. This method provides a straightforward route to produce the compound on both laboratory and industrial scales. The ability to synthesize this compound efficiently is crucial for advancing its development as a pharmaceutical agent.

In conclusion, 2-Ethyl-1-(3-hydroxypyrrolidin-1-yl)hexan-1-one (CAS No. 1343726-90-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of drug discovery and development in various medical fields.